Cas no 71653-81-1 ((1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol)

• Product Name: (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol
• CAS No: 71653-81-1
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• MDL: MFCD00798212
• CID: 548370
• PubChem ID: 688268
• Update Time: 2025-06-08

(1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-[(1-methylethyl)amino]-a-phenyl-, (aR,bS)-rel-
• (1R,2S)-2-(ISO-PROPYLAMINO)-1,2-DIPHENYLETHANOL
• (1R,2S)-2-(ISOPROPYLAMINO)-1,2-DIPHENYLETHANOL
• (+-)-erythro-α'-Hydroxy-α-aethyl-bibenzyl
• (+-)-erythro-α'-hydroxy-α-ethyl-bibenzyl
• (+-)-erythro-α'-isopropylamino-bibenzyl-α-ol
• (1RS:2RS)-1.2-Diphenyl-butanol-(1)
• 2-(isopropylamino)-1,2-diphenylethanol
• AC1L82ZU
• AGN-PC-00OMSU
• erythro-1,2-Diphenyl-butanol
• NSC403224
• SureCN9480262
• syn-1,2-diphenyl-1-butanol
• CS-0370862
• (1R,2S)-1,2-diphenyl-2-[(propan-2-yl)amino]ethan-1-ol
• (1R,2S)-2-(Isopropylamino)-1,2-diphenylethan-1-ol
• MFCD00798212
• CS-0171956
• 71653-81-1
• rel-(1R,2S)-2-(Isopropylamino)-1,2-diphenylethanol
• 222555-57-9
• AS-39022
• AKOS025402217
• (1R,2S)-1,2-diphenyl-2-(propan-2-ylamino)ethanol
• AC-6500
• A910888
• A9372
• (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol

• MDL： MFCD00798212
• Inchi： 1S/C17H21NO/c1-13(2)18-16(14-9-5-3-6-10-14)17(19)15-11-7-4-8-12-15/h3-13,16-19H,1-2H3/t16-,17+/m0/s1
• InChI Key： ILABSMRKFLZNPK-DLBZAZTESA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)NC(C)C

Computed Properties

• Exact Mass: 255.16200
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.061
• Boiling Point: 378.1 °C at 760 mmHg
• Flash Point: 98.2 °C
• PSA: 32.26000
• LogP: 3.85020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol

Recent Advances in the Study of (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol (CAS: 71653-81-1): A Comprehensive Research Brief

The compound (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol, with the CAS number 71653-81-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-amino alcohol derivative is of particular interest due to its potential applications in asymmetric synthesis, drug development, and as a key intermediate in the production of pharmacologically active molecules. Recent studies have explored its stereoselective synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry elucidated the compound's role as a chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. The research demonstrated that (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol could effectively induce high enantioselectivity in the formation of carbon-carbon bonds, with yields exceeding 90% and enantiomeric excess (ee) values greater than 99%. This breakthrough has significant implications for the production of optically active drugs, particularly in the development of antidepressants and cardiovascular medications.

Further investigations into the biological activity of 71653-81-1 have revealed its potential as a modulator of adrenergic receptors. In vitro studies conducted by a multinational research team showed that the compound exhibits selective binding to β2-adrenergic receptors, with an IC50 value of 12.3 nM. This finding, published in Nature Chemical Biology in early 2024, suggests possible applications in the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). The study also reported that the (1R,2S) configuration showed 15-fold greater activity than its enantiomer, highlighting the importance of stereochemistry in its pharmacological effects.

Recent advancements in synthetic methodologies have addressed previous challenges in the large-scale production of (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol. A novel biocatalytic approach developed by researchers at MIT utilizes engineered ketoreductases to achieve the asymmetric reduction of the corresponding ketone precursor with unprecedented efficiency. This green chemistry method, published in ACS Catalysis, achieves a space-time yield of 58 g/L/day and reduces waste generation by 80% compared to traditional chemical synthesis routes.

Pharmacokinetic studies of 71653-81-1 derivatives have provided valuable insights into their drug-like properties. A 2024 paper in Drug Metabolism and Disposition reported that N-acylated analogs of the compound demonstrate improved metabolic stability, with plasma half-lives extending beyond 8 hours in rodent models. These modifications maintain the desired pharmacological activity while addressing previous limitations in oral bioavailability, making them more attractive candidates for further drug development.

The safety profile of (1R,2S)-1,2-Diphenyl-2-(propan-2-ylamino)ethanol has been extensively evaluated in recent toxicological studies. Research published in Regulatory Toxicology and Pharmacology in 2023 established an NOAEL (No Observed Adverse Effect Level) of 50 mg/kg/day in chronic toxicity studies, supporting its potential for therapeutic applications. However, researchers caution that formulation optimization may be required to mitigate mild gastrointestinal irritation observed at higher doses.

Looking forward, the unique structural features and demonstrated biological activities of 71653-81-1 position it as a versatile scaffold for medicinal chemistry. Current research directions include the development of prodrug derivatives to enhance delivery to target tissues and investigations into its potential applications in neurological disorders. The compound's ability to cross the blood-brain barrier, as demonstrated in recent PET imaging studies, opens new possibilities for CNS-targeted therapies.